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Compound of Interest

Compound Name: Benzotrichloride

Cat. No.: B7770154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzotrichloride (BTC), a chlorinated toluene derivative, is a pivotal chemical intermediate in

the synthesis of a wide array of commercially significant compounds. Its high reactivity,

stemming from the trichloromethyl group attached to the benzene ring, makes it a versatile

precursor in the production of dyes, pesticides, pharmaceuticals, and UV stabilizers. This

technical guide provides an in-depth overview of benzotrichloride, encompassing its chemical

and physical properties, detailed experimental protocols for its key reactions, and an

exploration of its metabolic and toxicological profiles.

CAS Number: 98-07-7[1]

IUPAC Name: (Trichloromethyl)benzene[1]

Chemical and Physical Properties
Benzotrichloride is a colorless to yellowish, oily liquid with a pungent odor. It is insoluble in

water but soluble in various organic solvents. The presence of the trichloromethyl group makes

it highly susceptible to hydrolysis.[2] The key physical and chemical properties of

benzotrichloride are summarized in the table below.
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Property Value References

Molecular Formula C₇H₅Cl₃ [1]

Molecular Weight 195.48 g/mol [1]

Appearance
Colorless to yellowish oily

liquid
[2]

Odor Pungent [2]

Density 1.3756 g/mL at 20 °C [1]

Melting Point -5 °C [1]

Boiling Point 220.8 °C [1]

Solubility in water Reacts [1]

Solubility in organic solvents
Soluble in alcohol, ether,

benzene

Flash Point 108 °C

Refractive Index (n²⁰/D) 1.558

Key Reactions and Experimental Protocols
Benzotrichloride serves as a crucial starting material for the synthesis of several important

chemical intermediates. Detailed experimental protocols for its primary reactions are provided

below.

Synthesis of Benzoyl Chloride from Benzotrichloride
The reaction of benzotrichloride with benzoic acid is a common method for producing benzoyl

chloride, a widely used acylating agent.[3][4][5]

Reaction: C₆H₅CCl₃ + C₆H₅COOH → 2C₆H₅COCl + HCl[3]

Experimental Protocol:

Materials: Benzotrichloride (1680 kg), Benzoic acid (1000 kg), Zinc chloride (0.585 kg)[4]
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Procedure:

Charge a reaction kettle with 1000 kg of benzoic acid.[4]

Add 0.585 kg of zinc chloride to the kettle.[4]

Pump 1680 kg of crude benzotrichloride into the reactor.[4]

Apply a vacuum to the hydrochloric acid absorption device (740-750 mmHg).[4]

Heat the mixture to 60°C with continuous stirring.[4]

Gradually raise the temperature to 120°C and maintain for 4 hours, allowing the generated

hydrogen chloride gas to be removed.[4]

The resulting crude benzoyl chloride is then purified by reduced pressure distillation.

Purification:

Transfer the crude benzoyl chloride to a rectification still.[5]

Heat to 165°C under reduced pressure.[4]

Control the top pressure of the rectification tower at 20 mmHg and the top temperature at

110°C.[4]

Maintain a reflux ratio of 2:1 to obtain purified benzoyl chloride with a purity of over 99.5%.

[4][5]

Synthesis of Benzoic Acid from Benzotrichloride
The complete hydrolysis of benzotrichloride yields benzoic acid, a common food preservative

and precursor in many chemical syntheses.[6][7][8]

Reaction: C₆H₅CCl₃ + 2H₂O → C₆H₅COOH + 3HCl

Experimental Protocol:
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Materials: Commercial benzotrichloride (760 pounds), Calcium carbonate (in excess),

Water.[6]

Procedure:

Prepare an aqueous suspension of calcium carbonate in a reaction vessel equipped with a

reflux condenser and an agitator.[6]

Heat the suspension to approximately 80-90°C.[6][8]

Slowly add 760 pounds of commercial benzotrichloride to the hot suspension in small

portions with continuous stirring.[6]

After the addition is complete, distill off any volatile impurities using live steam.[6]

The resulting calcium benzoate solution is then treated with an inorganic acid (e.g.,

hydrochloric acid) to precipitate benzoic acid.[6]

Purification:

The precipitated benzoic acid is filtered and washed with water.

Further purification can be achieved by recrystallization from water or sublimation.[6]

Signaling Pathways and Toxicological Profile
Benzotrichloride is classified as a probable human carcinogen, and its toxicity is an area of

significant research interest.[2][9][10][11]

Metabolic Pathway
The primary metabolic pathway of benzotrichloride involves its hydrolysis to benzoic acid.

This is then conjugated with glycine to form hippuric acid, which is subsequently excreted in the

urine.
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Caption: Metabolic pathway of Benzotrichloride.

Carcinogenicity and Potential Signaling Pathway
Involvement
The carcinogenicity of benzotrichloride is not fully elucidated but is thought to be related to its

ability to cause DNA damage, potentially through its reactive intermediates formed during

hydrolysis. While a definitive signaling pathway has not been established, it is hypothesized to

involve the p53 tumor suppressor pathway, which is activated in response to genotoxic stress.

[12][13][14][15][16]
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Caption: Postulated signaling pathway in Benzotrichloride-induced carcinogenicity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7770154?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770154?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Benzotrichloride is a chemical of significant industrial importance, serving as a key precursor

in numerous synthetic pathways. Its reactivity, while advantageous for chemical synthesis, also

contributes to its hazardous nature. A thorough understanding of its properties, reaction

protocols, and toxicological profile is essential for its safe and effective use in research and

industrial applications. This guide provides a foundational resource for professionals working

with this versatile yet challenging compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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